Cas no 1240585-54-9 ((3R)-3-Phenylpiperazin-2-one)

(3R)-3-Phenylpiperazin-2-one is a chiral piperazine derivative characterized by a phenyl substituent at the 3-position of the lactam ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its stereospecific (R)-configuration enhances its utility in asymmetric synthesis, enabling the production of enantiomerically pure compounds. The lactam functionality provides a reactive site for further derivatization, facilitating the construction of complex heterocyclic frameworks. Due to its structural rigidity and defined chirality, (3R)-3-Phenylpiperazin-2-one is often employed in medicinal chemistry research for the design of ligands targeting central nervous system receptors. Its stability under standard conditions ensures consistent performance in synthetic applications.

(3R)-3-Phenylpiperazin-2-one structure

Product Name:(3R)-3-Phenylpiperazin-2-one

CAS No:1240585-54-9

MF:C₁₀H₁₂N₂O

MW:176.215082168579

CID:4564227

PubChem ID:38989277

Update Time:2025-05-22

(3R)-3-Phenylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

- (R)-3-Phenylpiperazin-2-one
- (3R)-3-PHENYLPIPERAZIN-2-ONE
- (R)-3-Phenyl-2-oxopiperazine
- (3R)-3beta-Phenylpiperazine-2-one
- AB37385
- P10461
- A921553
- MFCD07373551
- CS-0055478
- 1240585-54-9
- (3R)-3-Phenylpiperazin-2-one
- MDL： MFCD07373551
- Inchi： 1S/C10H12N2O/c13-10-9(11-6-7-12-10)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)/t9-/m1/s1
- InChI Key： WKFFHKBGGZHQAX-SECBINFHSA-N
- SMILES： O=C1[C@@H](C2C=CC=CC=2)NCCN1

Computed Properties

Exact Mass: 176.094963011g/mol
Monoisotopic Mass: 176.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 41.1

(3R)-3-Phenylpiperazin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM314929-1g	(R)-3-Phenylpiperazin-2-one	1240585-54-9	95%	1g	$671	2021-06-16
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	MY1377-1g	(R)-3-phenylpiperazin-2-one	1240585-54-9	95%	1g	$609	2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FZ291-200mg	(3R)-3-Phenylpiperazin-2-one	1240585-54-9	95%	200mg	1916.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FZ291-50mg	(3R)-3-Phenylpiperazin-2-one	1240585-54-9	95%	50mg	767.0CNY	2021-07-15
Chemenu	CM314929-250mg	(R)-3-Phenylpiperazin-2-one	1240585-54-9	95%	250mg	$270	2022-09-30
Chemenu	CM314929-1g	(R)-3-Phenylpiperazin-2-one	1240585-54-9	95%	1g	$606	2022-09-30
eNovation Chemicals LLC	Y1225727-1g	(R)-3-Phenylpiperazin-2-one	1240585-54-9	95%	1g	$900	2024-06-03
Alichem	A139003147-1g	(R)-3-Phenylpiperazin-2-one	1240585-54-9	95%	1g	$831.60	2023-09-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X06745-1g	(R)-3-Phenylpiperazin-2-one	1240585-54-9	95%	1g	¥5055.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X06745-250mg	(R)-3-Phenylpiperazin-2-one	1240585-54-9	95%	250mg	¥2025.0	2024-07-18

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Additional information on (3R)-3-Phenylpiperazin-2-one

Recent Advances in the Study of (3R)-3-Phenylpiperazin-2-one (CAS: 1240585-54-9) in Chemical Biology and Pharmaceutical Research

The compound (3R)-3-Phenylpiperazin-2-one (CAS: 1240585-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by a phenyl-substituted piperazin-2-one scaffold, has been explored for its role in modulating various biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. Recent studies have highlighted its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics.

One of the key areas of interest is the compound's interaction with serotonin and dopamine receptors, which are critical targets for treating psychiatric and neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (3R)-3-Phenylpiperazin-2-one derivatives exhibit high affinity for 5-HT_1A and D₂ receptors, suggesting potential applications in the treatment of depression and schizophrenia. The study employed molecular docking and in vitro binding assays to elucidate the structural determinants of receptor binding, providing a foundation for further optimization of this scaffold.

In addition to its CNS applications, (3R)-3-Phenylpiperazin-2-one has been investigated for its role in enzyme inhibition. A recent preprint on bioRxiv reported its inhibitory activity against monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The researchers synthesized a series of analogs and evaluated their potency using kinetic assays, identifying several lead compounds with sub-micromolar IC₅₀ values. These findings underscore the potential of (3R)-3-Phenylpiperazin-2-one as a starting point for developing novel MAO-B inhibitors.

The synthetic accessibility of (3R)-3-Phenylpiperazin-2-one has also been a focus of recent research. A 2024 paper in Organic Letters described an efficient enantioselective synthesis route using asymmetric hydrogenation, achieving high yields and enantiomeric excess (>99%). This methodological advance is expected to facilitate the large-scale production of (3R)-3-Phenylpiperazin-2-one and its derivatives, enabling further pharmacological evaluation and preclinical development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of (3R)-3-Phenylpiperazin-2-one-based compounds. Issues such as metabolic stability and blood-brain barrier permeability are currently being addressed through structural modifications, as highlighted in a recent review in Drug Discovery Today. Future research directions may include the exploration of prodrug strategies and formulation technologies to enhance bioavailability and therapeutic efficacy.

In conclusion, (3R)-3-Phenylpiperazin-2-one (CAS: 1240585-54-9) represents a promising scaffold in chemical biology and drug discovery, with diverse applications ranging from CNS therapeutics to enzyme inhibition. Continued research into its structure-activity relationships and synthetic methodologies will likely yield novel compounds with improved pharmacological profiles, paving the way for clinical translation.